Cas no 86844-01-1 (6-Bromo-2-(4-chlorophenyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 6-Bromo-2-(4-chlorophenyl)-1,2,4triazolo1,5-apyridine
• CAS No: 86844-01-1
• MF: C₁₂H₇BrClN₃
• MW: 308.561080217361
• MDL: MFCD26407124
• CID: 4717940
• Update Time: 2025-10-31

6-Bromo-2-(4-chlorophenyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(4-CHLOROPHENYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• 6-Bromo-2-(4-chlorophenyl)-1,2,4triazolo1,5-apyridine

• MDL： MFCD26407124
• Inchi： 1S/C12H7BrClN3/c13-9-3-6-11-15-12(16-17(11)7-9)8-1-4-10(14)5-2-8/h1-7H
• InChI Key： ZBAAGPPMCVKTFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C3C=CC(=CC=3)Cl)=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Topological Polar Surface Area: 30.2

Additional information on 6-Bromo-2-(4-chlorophenyl)-1,2,4triazolo1,5-apyridine

Introduction to 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 86844-01-1)

6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine, with the CAS number 86844-01-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine make it an attractive candidate for the development of novel drugs targeting various diseases.

The molecular structure of 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine consists of a triazolopyridine core functionalized with a bromo group at the 6-position and a 4-chlorophenyl substituent at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromo group can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, making it a valuable intermediate in synthetic chemistry. The 4-chlorophenyl substituent enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and interact with target proteins.

In recent years, significant progress has been made in understanding the biological activities of 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. This finding highlights its potential as a lead compound for the development of anticancer agents.

Beyond its antiproliferative effects, 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California revealed that this compound effectively reduces inflammation in animal models of inflammatory diseases. The mechanism underlying its anti-inflammatory activity involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine could be further explored for its potential in treating inflammatory disorders.

The pharmacokinetic properties of 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are essential for ensuring that the drug can be effectively absorbed and distributed in the body to reach its target sites. Additionally, toxicity studies have indicated that 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine has a low toxicity profile at therapeutic doses, which is a critical factor for its clinical development.

In conclusion, 6-Bromo-2-(4-chlorophenyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 86844-01-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its therapeutic potential for various diseases.